2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-(2,5-dimethylphenoxy)-N-[3-(morpholine-4-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C21H24N2O4/c1-15-6-7-16(2)19(12-15)27-14-20(24)22-18-5-3-4-17(13-18)21(25)23-8-10-26-11-9-23/h3-7,12-13H,8-11,14H2,1-2H3,(H,22,24)
• InChI Key: MTMIOQPVBYKRGC-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)OCC(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide, also known as DPA-714, is a novel selective ligand for imaging the translocator protein (TSPO) in the central nervous system. TSPO is a mitochondrial protein that is involved in various physiological and pathological processes. DPA-714 has been extensively studied for its potential applications in neuroimaging, drug development, and basic research.

Mechanism of Action

2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide binds to TSPO with high affinity and specificity. TSPO is expressed in various cell types, including microglia, astrocytes, and neurons. Upon activation, TSPO can modulate the production of reactive oxygen species, regulate the permeability of the mitochondrial membrane, and influence the synthesis of steroid hormones. 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide can therefore be used to study the role of TSPO in various physiological and pathological processes.
Biochemical and Physiological Effects:
2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to modulate the expression of various genes and proteins involved in inflammation, neurodegeneration, and cancer. It can also influence the production of cytokines, chemokines, and growth factors. 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been shown to have anti-tumor effects in various cancer cell lines.

Advantages and Limitations for Lab Experiments

2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has several advantages for lab experiments. It is a selective ligand for TSPO, which allows for specific imaging and targeting of TSPO in vivo. It has high affinity and specificity for TSPO, which allows for accurate quantification of TSPO expression and distribution. It is also relatively stable and easy to synthesize. However, there are some limitations to the use of 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide. It has a relatively short half-life, which limits its application for long-term studies. It is also expensive and requires specialized equipment for imaging and analysis.

Future Directions

There are several future directions for the research and development of 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide. One potential application is the use of 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide for the diagnosis and treatment of various neurological and psychiatric disorders such as Alzheimer's and depression. Another potential application is the use of 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide for the development of novel drugs targeting TSPO. 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide can also be used to study the role of TSPO in various physiological and pathological processes such as inflammation, neurodegeneration, and cancer. Further research is needed to fully understand the mechanism of action and potential applications of 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide.

Synthesis Methods

2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide can be synthesized by reacting 2-(2,5-dimethylphenoxy)acetic acid with 3-(4-morpholinylcarbonyl)phenyl isocyanate in the presence of a base such as triethylamine. The reaction yields 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide as a white solid with a purity of over 99%. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

Scientific Research Applications

2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide has been extensively studied for its potential applications in neuroimaging, drug development, and basic research. It is a selective ligand for imaging TSPO in the central nervous system, which is involved in various physiological and pathological processes such as inflammation, neurodegeneration, and cancer. 2-(2,5-dimethylphenoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]acetamide can be used for positron emission tomography (PET) imaging to visualize the distribution and density of TSPO in vivo. This has important implications for the diagnosis and treatment of various neurological and psychiatric disorders.